N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H21N5O4/c1-5-13-10-17(25)22-19(20-13)24-16(8-11(2)23-24)21-18(26)12-6-7-14(27-3)15(9-12)28-4/h6-10H,5H2,1-4H3,(H,21,26)(H,20,22,25)
• InChI Key: FHBZNKPGYRTBNP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H21N5O4
• Molecular Weight: 383.4 g/mol

Description

N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C19H21N5O4 and its molecular weight is 383.408. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activities

Research into compounds structurally related to N-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide reveals significant potential in anticancer activities. Synthesis and biological evaluation of various pyrazolopyrimidine derivatives have shown promising anticancer and anti-5-lipoxygenase agents, highlighting the therapeutic potential in targeting cancer cell lines such as HCT-116 and MCF-7 (Rahmouni et al., 2016). Additionally, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives have been investigated as potential antimicrobial and anticancer agents, showing higher anticancer activity than doxorubicin in some cases (Hafez et al., 2016).

Antibacterial and Antifungal Effects

Studies have also explored the synthesis of new heterocyclic compounds containing a sulfonamido moiety, showing high antibacterial activities, indicating a potential for the development of new antibacterial agents (Azab et al., 2013). Another research area involves the synthesis and antibacterial evaluation of novel heterocyclic compounds, with some demonstrating high antibacterial and antifungal activities, offering a promising avenue for the development of new antimicrobial drugs (El-Sawy et al., 2014).

Enzymatic Activity Enhancement

Compounds related to this compound have been synthesized and evaluated for their ability to increase the reactivity of enzymes such as cellobiase. This suggests potential applications in biotechnology, especially in the enhancement of enzymatic reactions for industrial processes (Abd & Awas, 2008).